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Compound of Interest

Compound Name: SR1664

Cat. No.: B610964 Get Quote

Essential Safety and Handling Guide for SR1664
FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical operational and safety protocols for the handling and disposal

of SR1664, a selective peroxisome proliferator-activated receptor gamma (PPARγ) modulator.

Adherence to these guidelines is essential to ensure personnel safety and maintain

experimental integrity.

Personal Protective Equipment (PPE)
Standard laboratory personal protective equipment is required at all times when handling

SR1664. The following table summarizes the necessary PPE.
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PPE Category Item Specifications

Eye Protection Safety Glasses or Goggles
ANSI Z87.1 certified, with side

shields

Hand Protection Disposable Gloves Nitrile or latex, powder-free

Body Protection Laboratory Coat Full-length, buttoned

Respiratory Fume Hood or Respirator

Use in a well-ventilated area or

under a fume hood. A NIOSH-

approved respirator may be

necessary for handling large

quantities or when

aerosolization is possible.

Operational Plan: Handling and Storage
Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store SR1664 in a tightly sealed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents.

Preparation of Solutions:

All handling of solid SR1664 and preparation of stock solutions should be performed in a

chemical fume hood to minimize inhalation exposure.

Use appropriate solvents as recommended by the supplier. SR1664 is typically soluble in

DMSO and ethanol.

Avoid generating dust when handling the solid form.

Administration in Experimental Models:
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For in vivo studies, appropriate animal handling restraints and techniques should be used to

minimize the risk of accidental exposure through bites or scratches.

For in vitro studies, all cell culture work involving SR1664 should be conducted in a certified

biological safety cabinet (BSC).

Disposal Plan
Waste Segregation:

All disposable materials that have come into contact with SR1664, including gloves, pipette

tips, and empty vials, should be considered chemical waste.

Segregate SR1664 waste from other laboratory waste streams.

Disposal Procedure:

Dispose of SR1664 waste in clearly labeled, sealed containers.

Follow all local, state, and federal regulations for the disposal of chemical waste. Consult

with your institution's Environmental Health and Safety (EHS) department for specific

guidance.

Do not dispose of SR1664 down the drain or in the regular trash.

Decontamination Plan
Spill Response:

In the event of a small spill, absorb the material with an inert absorbent material (e.g.,

vermiculite, sand).

Wearing appropriate PPE, carefully collect the absorbent material and place it in a sealed

container for disposal as chemical waste.

Clean the spill area with a suitable solvent (e.g., ethanol), followed by soap and water.
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For large spills, evacuate the area and contact your institution's EHS department

immediately.

Personnel Decontamination:

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention.

Ingestion: Do not induce vomiting. Wash out the mouth with water and seek immediate

medical attention.

Experimental Protocols
In Vivo Administration in Mice
This protocol is a general guideline for the administration of SR1664 to mice and should be

adapted to specific experimental needs and approved by the Institutional Animal Care and Use

Committee (IACUC).

Preparation of Dosing Solution:

On the day of dosing, prepare the SR1664 solution in a suitable vehicle, such as a mixture

of DMSO, PEG300, Tween-80, and saline.

The final concentration should be calculated based on the desired dose and the average

weight of the mice.

Animal Handling:

Acclimatize mice to the experimental conditions before the start of the study.
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Weigh each mouse to determine the precise volume of the dosing solution to be

administered.

Administration:

SR1664 can be administered via various routes, including intraperitoneal (IP) injection or

oral gavage. The choice of route will depend on the experimental design.

Use proper injection or gavage techniques to minimize stress and injury to the animals.

Post-Administration Monitoring:

Monitor the animals regularly for any adverse effects.

At the end of the study, euthanize the animals using an IACUC-approved method.

In Vitro Cell Culture Assay
This protocol provides a general framework for treating cultured cells with SR1664.

Cell Seeding:

Plate cells at the desired density in a multi-well plate and allow them to adhere overnight

in a humidified incubator (37°C, 5% CO2).

Preparation of Treatment Media:

Prepare a stock solution of SR1664 in an appropriate solvent (e.g., DMSO).

On the day of the experiment, dilute the stock solution to the desired final concentrations

in the cell culture medium. Ensure the final solvent concentration is consistent across all

treatments and does not exceed a level toxic to the cells (typically <0.1% DMSO).

Cell Treatment:

Remove the old medium from the cells and replace it with the treatment media containing

the various concentrations of SR1664.

Include appropriate controls, such as a vehicle-only control.
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Incubation and Analysis:

Incubate the cells for the desired period.

Following incubation, cells can be harvested for various downstream analyses, such as

gene expression analysis (qPCR), protein analysis (Western blotting), or functional

assays.

Signaling Pathway of SR1664
SR1664 is a selective PPARγ modulator that inhibits the phosphorylation of PPARγ at serine

273 (S273) by cyclin-dependent kinase 5 (Cdk5). This inhibition alters the transcriptional

activity of PPARγ, leading to its anti-diabetic effects without the side effects associated with full

agonists.
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Caption: SR1664 inhibits Cdk5-mediated PPARγ phosphorylation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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